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Compound of Interest

Compound Name: Glycerides, C14-26

Cat. No.: B3427044

Introduction

Glycerides, C14-26 are a class of mono-, di-, and triglycerides derived from natural sources
such as vegetable oils and animal fats. With the CAS Registry Number 68002-72-2, this
versatile ingredient is utilized in cosmetic and pharmaceutical applications for its emollient,
emulsifying, and thickening properties. These long-chain glycerides are characterized by their
hydrophobic nature, contributing to their ability to form stable emulsions and impart a desirable
texture to topical formulations. Generally considered non-toxic and biodegradable, Glycerides,
C14-26 are suitable for a wide range of personal care products. Their functionality can also
include acting as a carrier for active ingredients, potentially enhancing skin absorption and
moisture retention.

Physicochemical Properties and Functionality

Glycerides, C14-26 serve multiple functions in dermatological formulations, primarily acting as
an emollient to soften and smooth the skin. Their composition of fatty acids within the C14 to
C26 range results in a range of melting points and viscosities, which influences their physical
state and sensory profile in finished products.

Table 1: General Properties and Functions of Glycerides, C14-26
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Property Description Reference
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] ) Emollient, Thickening Agent,
Primary Functions -
Emulsifier.

Typically derived from natural
Source ] ]
vegetable oils and animal fats.

) Hydrophobic, generally non-
Key Attributes ) ]
toxic, and biodegradable.

Can serve as a carrier for
B active ingredients to enhance
Additional Roles . _ _
skin penetration and moisture

retention.

Application in Dermatological Research
Formulations

The unique properties of Glycerides, C14-26 make them a valuable component in the
development of novel dermatological delivery systems and therapeutic skincare. Their ability to
form stable emulsions and modify viscosity allows for the creation of creams, lotions, and
ointments with a range of consistencies and sensory profiles.

Experimental Workflow for Formulation Development

The development of a dermatological formulation incorporating Glycerides, C14-26 typically
follows a structured workflow to ensure the final product is stable, effective, and possesses
desirable aesthetic qualities.
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Caption: A generalized workflow for developing dermatological formulations with Glycerides,
C14-26.

Protocols for Efficacy and Safety Assessment

To substantiate claims of emolliency, barrier function enhancement, and safety, a series of
standardized bioinstrumental and clinical testing protocols should be employed.

Protocol 1: Assessment of Skin Hydration by
Corneometry

Objective: To quantify the effect of a formulation containing Glycerides, C14-26 on the
hydration of the stratum corneum.

Methodology:

e Subject Recruitment: A panel of healthy volunteers with normal to dry skin is recruited.
Subjects should acclimate to the controlled environmental conditions (temperature and
humidity) for at least 30 minutes before measurements.

o Baseline Measurement: Baseline skin hydration is measured on designated test sites on the
forearms using a Corneometer®.

» Product Application: A standardized amount of the test formulation is applied to the
designated test site. A control site with no product application is also maintained.

o Post-Application Measurements: Corneometer® readings are taken at specified time points
(e.g., 1, 2, 4, 6, and 8 hours) post-application.
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» Data Analysis: Changes in skin hydration from baseline are calculated and compared
between the test and control sites.

Protocol 2: Evaluation of Transepidermal Water Loss
(TEWL)

Objective: To assess the occlusive properties of a formulation with Glycerides, C14-26 by
measuring its effect on TEWL.

Methodology:

Subject Recruitment and Acclimation: Similar to the hydration study, subjects are acclimated
to a controlled environment.

o Baseline Measurement: Baseline TEWL is measured on test sites using a Tewameter® or a
similar evaporimeter.

e Product Application: A standardized dose of the formulation is applied. A control site remains
untreated.

o Post-Application Measurements: TEWL is measured at predetermined intervals after product
application.

o Data Analysis: The percentage reduction in TEWL from baseline is calculated to determine
the occlusivity of the formulation.

Protocol 3: Sensory Analysis

Objective: To characterize the sensory attributes of a formulation containing Glycerides, C14-
26.

Methodology:
o Panelist Training: A trained sensory panel is utilized to evaluate various parameters.

e Product Application: Panelists apply a standardized amount of the formulation to a
designated skin area.
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o Evaluation: Panelists rate the formulation on a standardized scale for attributes such as
spreadability, absorbency, greasiness, tackiness, and after-feel.

o Data Analysis: The results are compiled and often visualized using a spider diagram to
represent the sensory profile.

Signaling Pathways and Cellular Interactions

Currently, there is a lack of specific research in publicly available literature detailing the direct
interaction of Glycerides, C14-26 with specific cutaneous signaling pathways. As emollients,
their primary mechanism of action is related to their physical properties on the skin's surface,
such as forming a semi-occlusive layer to reduce transepidermal water loss and smoothing the
skin surface by filling in spaces between corneocytes.

Future research could explore the potential for these glycerides to influence lipid metabolism in
the stratum corneum or interact with receptors involved in skin barrier homeostasis.

The logical relationship for the primary emollient action can be visualized as follows:
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Caption: The mechanism of action for Glycerides, C14-26 as a skin emollient.

Conclusion

Glycerides, C14-26 are functional emollients with a favorable safety and biodegradability
profile, making them well-suited for a variety of dermatological and cosmetic formulations.
While extensive quantitative data and specific cellular interaction studies are not widely
published, the established protocols for assessing skin hydration, barrier function, and sensory
perception can be readily applied to formulations containing this ingredient to substantiate its
efficacy. Further research into the specific interactions of these glycerides with the skin's lipid
matrix and cellular signaling could unveil additional benefits and applications.
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 To cite this document: BenchChem. [Application Notes and Protocols for Glycerides, C14-26
in Dermatological Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3427044#glycerides-c14-26-as-emollients-in-
dermatological-research-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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